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Compound of Interest

Compound Name: 2-methoxypropan-1-ol

Cat. No.: B075729

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(+)-2-methoxypropan-1-ol, a chiral alcohol, serves as a valuable building block in
asymmetric synthesis and is utilized in various chemical applications. This document provides
a comprehensive overview of its core properties, synthesis, and safety protocols, tailored for
professionals in research and development. Its structural isomer, 1-methoxy-2-propanol
(propylene glycol methyl ether or PGME), is a widely used industrial solvent; however, (S)-
(+)-2-methoxypropan-1-ol is typically encountered in more specialized laboratory and
manufacturing settings where stereochemistry is critical.

Physicochemical and Spectroscopic Data

The fundamental properties of (S)-(+)-2-methoxypropan-1-ol are summarized below. These
values are essential for experimental design, process scale-up, and safety assessments.

Physical and Chemical Properties
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Property Value References
Molecular Formula CaH1002 [1]
Molecular Weight 90.12 g/mol [11[2][3]
IUPAC Name (2S)-2-methoxypropan-1-ol [1]
CAS Number 116422-39-0 [11[4]
Appearance Clear, colorless liquid/all [5]
Density ~0.938 - 0.942 g/mL at 20 °C [6]
Boiling Point 130-152 °C [71[8]
Melting Point ~ -84.2 °C (estimate) [6][7]
Flash Point ~38-41.9°C [7]
Water Solubility Miscible [618]
Refractive Index (n20/D) ~1.407 - 1.413 [61[7]
pKa ~14.44 - 14.89 (Predicted)

Spectroscopic Data

Detailed spectroscopic data is crucial for the structural confirmation and purity assessment of
(S)-(+)-2-methoxypropan-1-ol. While raw spectra are not reproduced here, typical
characterization data includes:
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Technique Description

The proton NMR spectrum would
characteristically show a doublet for the methyl
group adjacent to the chiral center, a multiplet
1H NMR for the methine proton, signals for the
diastereotopic methylene protons, a singlet for
the methoxy group, and a broad singlet for the

hydroxyl proton.

The carbon NMR spectrum will display four
13C NMR distinct signals corresponding to the four unique

carbon atoms in the molecule.

The infrared spectrum is characterized by a
strong, broad absorption band in the region of

FTIR 3200-3600 cm~t due to the O-H stretching of
the alcohol, and C-H stretching bands around
2850-3000 cm™1.

Mass spectral analysis provides information on
Mass Spectrometry the molecular weight and fragmentation pattern,

which can be used to confirm the structure.

Note: A collection of 33C NMR, FTIR, and Mass (GC) spectra for the achiral analogue, 2-
methoxy-1-propanol, is available on public databases like SpectraBase for reference.[9]

Experimental Protocols: Synthesis

(S)-(+)-2-methoxypropan-1-ol can be synthesized via the stereospecific reduction of its
corresponding chiral carboxylic acid, (S)-(+)-2-methoxypropionic acid. The following is a
representative laboratory-scale protocol adapted from a documented procedure for the
corresponding (R)-enantiomer.[10]

Synthesis of (S)-(+)-2-methoxypropan-1-ol from (S)-(+)-2-
methoxypropionic acid
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Objective: To reduce the carboxylic acid moiety of (S)-(+)-2-methoxypropionic acid to a primary
alcohol without racemization at the chiral center.

Reagents and Materials:

¢ (S)-(+)-2-methoxypropionic acid

e Borane dimethyl sulfide complex (BMS)

e Dichloromethane (DCM), anhydrous

e 2M Sodium hydroxide (NaOH) solution

¢ Sodium sulfate (Na2S0a4), anhydrous

¢ Round-bottom flask

o Magnetic stirrer

e Dropping funnel

e |ce bath

o Standard glassware for extraction and work-up

 Rotary evaporator

Procedure:

¢ Reaction Setup: A solution of (S)-(+)-2-methoxypropionic acid (1.0 eq.) in anhydrous
dichloromethane is prepared in a round-bottom flask under an inert atmosphere (e.g., argon
or nitrogen) and cooled to 0 °C using an ice bath.[10]

» Addition of Reducing Agent: Borane dimethyl sulfide complex (approx. 1.8 eq.) is added
dropwise to the stirred solution, maintaining the temperature at 0 °C.[10]

o Reaction Progression: After the addition is complete, the reaction mixture is removed from
the ice bath and stirred at room temperature overnight to ensure the reduction is complete.
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[10]

Quenching: The reaction is carefully quenched by the dropwise addition of 2M aqueous
sodium hydroxide solution at 0 °C.

Work-up and Extraction: The layers are separated in a separatory funnel. The aqueous
phase is extracted multiple times with dichloromethane.[10]

Drying and Concentration: The combined organic phases are dried over anhydrous sodium
sulfate, filtered, and the solvent is removed under reduced pressure using a rotary
evaporator to yield the crude product.[10]

Purification: If necessary, the product can be further purified by distillation under reduced
pressure.
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Reaction Setup

Dissolve (S)-acid
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Final Product:
(S)-(+)-2-methoxypropan-1-ol

Click to download full resolution via product page

Caption: Workflow for the synthesis of (S)-(+)-2-methoxypropan-1-ol.
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Applications in Research and Development

(S)-(+)-2-methoxypropan-1-ol is primarily used in contexts where chirality is important.

o Chiral Building Block: It serves as a precursor in the synthesis of more complex chiral
molecules, including active pharmaceutical ingredients (APIs).

e Chiral Solvent/Additive: In some reactions, it can be used as a chiral solvent or co-solvent to
induce stereoselectivity.

» Toxicology Studies: The compound and its isomers are subjects of toxicological research to
understand their metabolic pathways and potential health effects. It has been used in studies
analyzing developmental toxicity.[2]

o Analytical Standard: It can be used as a reference standard in analytical methods designed
to separate and quantify enantiomers of methoxypropanol.

Safety and Handling

(S)-(+)-2-methoxypropan-1-ol is a hazardous chemical that requires careful handling. The
following information is a summary of key safety data.

Hazard ldentification

Hazard Class Statement References

H226: Flammable liquid and

Flammability [3B115][11]
vapor.
Skin Corrosion/Irritation H315: Causes skin irritation. [3][11]
o H318: Causes serious eye
Eye Damage/Irritation [B1[11][12]
damage.

) H335: May cause respiratory
STOT - Single Exposure o [B1[11][12]
irritation.

. . H360D: May damage the
Reproductive Toxicity _ [2][11][12]
unborn child.
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Handling and Storage Recommendations

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood. Use explosion-proof electrical and ventilation equipment.[4][12]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side
shields or goggles, and a lab coat.[11][12]

Handling: Keep away from heat, sparks, open flames, and other ignition sources.[4][11] Use
non-sparking tools and take precautionary measures against static discharge.[4][12] Avoid
breathing vapors or mist.[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][4][13]
Keep in an area designated for flammable liquids.

In case of Fire: Use carbon dioxide, dry chemical powder, or foam for extinction.[4][13]

Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075729#s-2-methoxypropan-1-ol-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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